Cas no 1192250-17-1 ((2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid)

• Product Name: (2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid
• CAS No: 1192250-17-1
• MF: C₁₂H₂₁N₃O₅
• MW: 287.31224322319
• CID: 5917214
• PubChem ID: 61143638
• Update Time: 2025-10-28

(2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-carbamoyl-2-(2-acetamido-3-methylbutanamido)butanoic acid
• (2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid
• EN300-6487106
• 1192250-17-1

• Inchi： 1S/C12H21N3O5/c1-6(2)10(14-7(3)16)11(18)15-8(12(19)20)4-5-9(13)17/h6,8,10H,4-5H2,1-3H3,(H2,13,17)(H,14,16)(H,15,18)(H,19,20)/t8-,10?/m0/s1
• InChI Key： HTEOTGNVHISDKN-PEHGTWAWSA-N
• SMILES： O=C(C(C(C)C)NC(C)=O)N[C@H](C(=O)O)CCC(N)=O

Computed Properties

• Exact Mass: 287.14812078g/mol
• Monoisotopic Mass: 287.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 139Ų

Additional information on (2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid

The Compound CAS No. 1192250-17-1: A Comprehensive Overview

The compound with CAS No. 1192250-17-1, known as (2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural features and promising applications in drug development and biochemical studies.

Chemical Structure and Properties

The molecule exhibits a chiral center at the second carbon atom, denoted by the (2S) configuration. This stereochemistry is crucial for its biological activity, as it determines the molecule's interaction with target proteins or enzymes. The presence of an acetamido group attached to the 3-methylbutanoyl moiety introduces additional functional complexity, enhancing the compound's versatility in biochemical reactions.

Recent studies have highlighted the importance of such stereochemically defined compounds in medicinal chemistry. Researchers have demonstrated that the (2S) configuration can significantly influence the compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is essential for optimizing drug delivery systems and improving therapeutic efficacy.

Biological Activity and Applications

The compound's biological activity has been extensively studied in vitro and in vivo models. It has shown potential as a substrate for various enzymes, particularly those involved in metabolic pathways. For instance, its role as a substrate for acetyltransferases has been explored in recent enzymatic assays, providing insights into its metabolic fate within cellular systems.

In addition to its enzymatic applications, this compound has been investigated for its potential as a building block in peptide synthesis. Its unique structure allows for the construction of complex peptide frameworks, which are valuable in drug design and vaccine development. Recent advancements in solid-phase peptide synthesis have further enhanced its utility in this domain.

Synthesis and Optimization

The synthesis of (2S)-2-[(2-Acetamido-3-methylbutanoyl)amino]-5-amino-5-oxopentanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve high yields of the desired enantiomer.

Recent breakthroughs in catalytic asymmetric synthesis have enabled more efficient routes to this compound. For example, the use of chiral catalysts derived from natural products has significantly improved enantioselectivity, making large-scale production more feasible. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the demands of modern drug discovery.

Future Prospects

Looking ahead, the compound holds immense promise for further exploration in both academic and industrial settings. Its role as a chiral building block in organic synthesis continues to be a focal point for researchers aiming to develop novel therapeutic agents.

Preliminary studies suggest that this compound may also find applications in metabolic engineering, particularly in the optimization of biosynthetic pathways for high-value chemicals. By leveraging its unique chemical properties, scientists can design more efficient pathways that enhance productivity while minimizing waste.

In conclusion, CAS No. 1192250-17-1 represents a significant advancement in organic chemistry with broad implications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine and biotechnology.